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Compound of Interest

Compound Name: Formamide-d1

Cat. No.: B1338169 Get Quote

Essential Safety and Handling of Formamide-d1
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Formamide-d1, tailored for researchers, scientists, and professionals in drug

development. By adhering to these procedures, you can ensure a safe laboratory environment

and minimize risks associated with this chemical.

Formamide-d1, a deuterated version of formamide, shares similar hazardous properties with

its non-deuterated counterpart. It is classified as a substance that is suspected of causing

cancer, may damage fertility or the unborn child, causes serious eye damage, and is toxic if

inhaled.[1][2][3] Therefore, strict adherence to safety protocols is paramount.

Health Hazard Summary
Hazard Statement GHS Classification

Suspected of causing cancer Carcinogenicity, Category 2

May damage fertility or the unborn child Reproductive toxicity, Category 1B

Causes serious eye damage Serious eye damage/eye irritation, Category 1

Toxic if inhaled Acute toxicity, Inhalation, Category 3

May cause damage to organs through

prolonged or repeated exposure

Specific target organ toxicity — repeated

exposure, Category 2
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Source:[1][2][3]

Occupational Exposure Limits
Organization

TWA (Time-Weighted
Average)

STEL (Short-Term
Exposure Limit)

ACGIH 10 ppm -

NIOSH 10 ppm -

OSHA 20 ppm 30 ppm

Source:[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure to Formamide-d1. The

following table summarizes the recommended PPE for different handling scenarios.
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Scenario
Engineering
Controls

Hand
Protection

Eye/Face
Protection

Skin and
Body
Protection

Respiratory
Protection

Small-Scale

Laboratory

Work (e.g.,

preparing

solutions,

NMR

samples)

Chemical

fume hood or

ducted

biosafety

cabinet[4]

Nitrile or butyl

rubber gloves

(minimum

0.11 mm

thickness for

incidental

contact, 0.2

mm for full

contact)[4][5]

Tightly fitting

safety

goggles[4]

Lab coat,

long pants,

and closed-

toe shoes[4]

[6]

Not generally

required if

work is

performed in

a certified

chemical

fume hood.

Large-Scale

Operations or

Spills

Enclosed

operations

with local

exhaust

ventilation[7]

Chemical-

resistant

gloves (butyl

rubber

recommende

d)[1]

Chemical

safety

goggles and

a face

shield[4]

Impervious

clothing to

prevent skin

contact[2][3]

A

NIOSH/MSH

A-approved

respirator

with an

appropriate

cartridge for

organic

vapors is

necessary,

especially if

ventilation is

inadequate or

during spill

cleanup.[7][8]

Safe Handling and Disposal Workflow
Adherence to a standardized workflow is essential for the safe handling of Formamide-d1 from

acquisition to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for Formamide-d1

Preparation

Handling

Cleanup & Disposal

Review SDS and SOPs

Verify Fume Hood Certification

Don Appropriate PPE

Dispense Formamide-d1 in Fume Hood

Proceed to Handling

Perform Experimental Procedures

Keep Containers Tightly Closed

Collect Waste in Labeled Container

Proceed to Cleanup

Clean Work Area

Dispose of Contaminated PPE

Store Waste in Designated Area

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Formamide-d1.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating

Procedures (SOPs) before handling Formamide-d1.[4]

Ensure that the chemical fume hood or other ventilation system is functioning correctly

and has a current certification.[4]

Put on all required personal protective equipment as detailed in the PPE table.[2][4]

Handling:

Conduct all work involving Formamide-d1 within a certified chemical fume hood to

minimize inhalation exposure.[4]

When dispensing, avoid splashing and generating aerosols.[3]

Keep containers of Formamide-d1 tightly closed when not in use to prevent the release of

vapors.[2][3]

Storage:

Store Formamide-d1 in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[2][9]

Ensure the storage area is secure and accessible only to authorized personnel.[2][10]

Spill Management:

In the event of a small spill within a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, dry sand) and place it in a sealed, labeled container for hazardous waste

disposal.[5][9]

For larger spills or spills outside of a fume hood, evacuate the area and contact the

appropriate emergency response team.[4][5]
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Ensure adequate ventilation during cleanup and wear appropriate respiratory protection.[4]

Disposal:

All waste containing Formamide-d1, including contaminated lab supplies (e.g., pipette

tips, gloves), must be collected in a clearly labeled, sealed, and chemically compatible

hazardous waste container.[4][5]

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[2][3] Do not pour Formamide-d1
down the drain.[3][10]

Hazard-Precaution Relationship
Understanding the link between the hazards of Formamide-d1 and the necessary protective

measures is key to fostering a strong safety culture.

Hazard and Protective Measures Diagram

Formamide-d1: Hazards and Corresponding Protective Measures

Hazards

Protective Measures

Reproductive Toxin & Carcinogen

Special Handling Procedures (SOPs) Work in a Fume Hood

Toxic if Inhaled Causes Serious Eye Damage

Wear Safety Goggles/Face Shield

Skin Irritant & Absorbed Through Skin

Wear Chemical-Resistant Gloves Wear Protective Clothing

Click to download full resolution via product page

Caption: The relationship between Formamide-d1 hazards and safety measures.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure to Formamide-d1.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[2][3][11]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[2][3][11]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][3][11]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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